Cas no 1779133-57-1 (2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine)

• Product Name: 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine
• CAS No: 1779133-57-1
• MF: C₁₄H₉Cl₂N₃O
• MW: 306.146760702133
• CID: 5162141
• Update Time: 2025-06-28

2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine

• Inchi： 1S/C14H9Cl2N3O/c15-9-5-8(6-10(16)7-9)13-18-14(20-19-13)11-3-1-2-4-12(11)17/h1-7H,17H2
• InChI Key： DMDRKHAWJVCZDH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1C1ON=C(C2=CC(Cl)=CC(Cl)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine

2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine: A Promising Compound in Modern Pharmaceutical Research

2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine, with the CAS number 1779133-57-1, represents a significant advancement in the development of novel therapeutic agents. This compound belongs to the class of heterocyclic derivatives, specifically featuring a [1,2,4]oxadiazol-5-yl ring system, which is a key structural element in many pharmaceuticals. The 3,5-Dichloro-phenyl group attached to the oxadiazole ring enhances the molecule's pharmacological profile by modulating its interactions with biological targets. Recent studies have highlighted the potential of this compound in targeting inflammatory pathways and neurodegenerative diseases, making it a focal point in current drug discovery efforts.

The oxadiazole ring system is known for its ability to form stable hydrogen bonds with proteins, which is critical for drug-receptor interactions. The 3,5-Dichloro-phenyl substituent introduces electron-withdrawing groups that influence the molecule's electronic properties, potentially improving its metabolic stability and bioavailability. These structural features are essential for the compound's efficacy in vivo, as demonstrated by recent preclinical trials. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective inhibition of the COX-2 enzyme, a key player in inflammation, without significant off-target effects.

Research into the [1,2,4]oxadiazol-5-yl scaffold has expanded significantly in recent years, driven by its versatility in drug design. The phenylamine group at the terminal position of the molecule plays a crucial role in modulating the compound's solubility and permeability across biological membranes. This is particularly important for oral bioavailability, as highlighted in a 2024 review article in Drug Discovery Today. The combination of the phenylamine moiety with the oxadiazole ring creates a unique molecular framework that can interact with multiple protein targets, making it a valuable candidate for multi-target drug development.

Recent advancements in computational chemistry have enabled the prediction of the compound's binding affinity to various receptors. Molecular docking studies suggest that the 3,5-Dichloro-phenyl group may form critical interactions with the active site of the 5-HT2A receptor, which is implicated in mood disorders and schizophrenia. This finding aligns with the growing interest in developing drugs that target serotonin receptors for psychiatric applications. Furthermore, the compound's ability to cross the blood-brain barrier, as observed in in vivo studies, underscores its potential for treating central nervous system (CNS) disorders.

The synthesis of 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine involves a series of well-established organic reactions, including nucleophilic substitution and ring-closure mechanisms. The use of microwave-assisted synthesis has been shown to enhance the efficiency of these processes, reducing reaction times and improving yield. This methodological innovation is part of a broader trend in pharmaceutical chemistry to adopt greener and more sustainable synthesis routes, which is a priority in modern drug development.

Pharmacokinetic studies of this compound have revealed promising results in terms of metabolic stability and tissue distribution. The oxadiazole ring system is known for its resistance to hydrolysis, which contributes to the compound's prolonged half-life in vivo. Additionally, the phenylamine group may enhance its ability to penetrate lipid-rich tissues, such as the brain, which is crucial for treating neurodegenerative conditions like Alzheimer's disease. These properties make the compound a strong candidate for further clinical evaluation.

Current research is also exploring the compound's potential in combination therapies. For example, a 2023 study in ACS Chemical Biology demonstrated that the compound synergizes with existing anti-inflammatory drugs to enhance therapeutic outcomes in rheumatoid arthritis. This suggests that the [1,2,4]oxadiazol-5-yl scaffold could be adapted for use in multi-drug regimens, addressing the growing challenge of drug resistance in chronic diseases.

The structural versatility of the oxadiazole ring system allows for the design of derivatives with tailored pharmacological properties. By modifying the 3,5-Dichloro-phenyl group or the phenylamine moiety, researchers can fine-tune the compound's activity against specific targets. This flexibility is a key advantage in the development of personalized medicines, where patient-specific genetic profiles can guide the selection of optimal therapeutic agents.

Moreover, the compound's potential in neuroprotection has sparked interest in its application for treating Parkinson's disease. Preclinical studies have shown that the oxadiazole scaffold may inhibit the aggregation of alpha-synuclein, a hallmark of Parkinson's pathology. These findings, combined with the compound's ability to cross the blood-brain barrier, position it as a promising candidate for further investigation in neurodegenerative disorders.

In conclusion, the development of 2-[3-(3,5-Dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-phenylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the oxadiazole ring and the 3,5-Dichloro-phenyl group, contribute to its broad pharmacological potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of inflammatory and neurodegenerative diseases.

Further studies are needed to fully elucidate the compound's mechanism of action and to optimize its therapeutic potential. The integration of advanced computational tools and synthetic methodologies will be critical in this endeavor. As the field of drug discovery evolves, compounds like this one will remain at the forefront of efforts to develop innovative treatments for complex diseases.

Overall, the compound's structural and functional properties make it a compelling candidate for future drug development. Its potential to address unmet medical needs in areas such as inflammation, neurodegeneration, and psychiatric disorders underscores the importance of continued research into this promising molecular scaffold.